Cas no 2319-90-6 (2-(2,6-DiMethylphenoxy)acetonitrile)

• Product Name: 2-(2,6-DiMethylphenoxy)acetonitrile
• CAS No: 2319-90-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 2935794
• PubChem ID: 20296042
• Update Time: 2024-03-01

2-(2,6-DiMethylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-DiMethylphenoxy)acetonitrile
• Acetonitrile, 2-(2,6-dimethylphenoxy)-

• Inchi： 1S/C10H11NO/c1-8-4-3-5-9(2)10(8)12-7-6-11/h3-5H,7H2,1-2H3
• InChI Key： MFUWFCZVQNSMEP-UHFFFAOYSA-N
• SMILES： C(#N)COC1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers